Cas no 77940-94-4 (3-(Piperidin-1-yl)benzoic Acid)

3-(Piperidin-1-yl)benzoic Acid Properties

Names and Identifiers

• Benzoic acid,3-(1-piperidinyl)-
• 3-PIPERIDIN-1-YLBENZOIC ACID
• 3-Piperidin-1-yl-benzoic acid
• 3-Piperidinobenzoic acid
• 3-(1-Piperidinyl)benzoic acid
• 3-(piperidin-1-yl)benzoic acid
• 3-Piperidino-benzoesaeure
• 3-piperidino-benzoic acid
• 3-piperidylbenzoic acid
• CS-0217388
• AKOS000101200
• DTXSID30383772
• MFCD06659081
• SCHEMBL1517128
• CDA94094
• Z1341387629
• EN300-7414324
• FLQRORYAJSTYLT-UHFFFAOYSA-N
• F21177
• 3-(piperidin-1-yl)benzoicacid
• 77940-94-4
• 3-piperidinobenzoic acid, AldrichCPR
• FT-0677755
• PS-3194
• SB43333
• CHEBI:195075
• HMS1697K12
• 1-(3-Carboxyphenyl)piperidine
• J-513074
• DB-015606
• STK728646
• BBL011961
• +Expand

• MDL： MFCD06659081
• InChIKey： FLQRORYAJSTYLT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO2/c14-12(15)10-5-4-6-11(9-10)13-7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,14,15)
• SMILES： C1CCN(CC1)C2=CC=CC(=C2)C(=O)O

Computed Properties

• Exact Mass: 205.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.11
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 2.44010
• PSA: 40.54000
• Refractive Index: 1.58
• Boiling Point: 395.5°C at 760 mmHg
• Melting Point: 120 °C
• Flash Point: 193°C
• Density: 1.178

3-(Piperidin-1-yl)benzoic Acid Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36
• HazardClass：IRRITANT

3-(Piperidin-1-yl)benzoic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%